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Abstract

Acethion, an organophosphate insecticide, is a compound of significant interest due to its
biological activity as a neurotoxin. This technical guide provides a comprehensive overview of
the chemical structure, physicochemical properties, and toxicological profile of Acethion.
Detailed experimental methodologies for its synthesis and analysis are presented, alongside an
exploration of its mechanism of action and environmental fate. All quantitative data is
summarized in structured tables for ease of reference, and key pathways and workflows are
visualized using diagrams to facilitate understanding.

Chemical Identity and Physicochemical Properties

Acethion, with the CAS number 919-54-0, is chemically known as S-(ethoxycarbonylmethyl)
0,0-diethyl phosphorodithioate or ethyl [(diethoxyphosphorothioyl)sulfanyl]acetate.[1][2] It
belongs to the class of aliphatic organothiophosphate insecticides.[1]

Table 1: Chemical Identification of Acethion
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Identifier Value

S-(ethoxycarbonylmethyl) O,O-diethyl
IUPAC Name phosphorodithioate; ethyl
[(diethoxyphosphorothioyl)sulfanyl]acetate[1][2]

CAS Number 919-54-0[1][2][3][4][5]

Molecular Formula CsH1704PS2[2][3][5]

Molecular Weight 272.32 g/mol [2][3][5]

Canonical SMILES CCOC(=0)CSP(=S)(OCC)0CC|2]
InChlKey AISZOMRXKKCPIS-UHFFFAOYSA-N[2]

Table 2: Physicochemical Properties of Acethion

Property Value Reference
Physical State Liquid [6]

Boiling Point 137 °C at 1.5 Torr [61[7]
Density 1.18 g/cm3 [6][7]

Vapor Pressure 71.19 mPa at 20 °C [3]

Water Solubility Moderately soluble [3]

Melting Point Not available

Toxicological Profile

Acethion is a neurotoxin that functions as an acetylcholinesterase (AChE) inhibitor.[2][3] Its
toxicity is a subject of concern, although specific quantitative data is limited in publicly available
literature. It is classified as moderately toxic to mammals.[3]

Table 3: Acute Toxicity of Acethion (Data not available, representative data for
organophosphates shown)
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Organism Route LD50/LC50

Rat Oral Data not available
Rabbit Dermal Data not available
Fish - Data not available

Mechanism of Action: Acetylcholinesterase
Inhibition
As an organophosphate pesticide, Acethion's primary mechanism of toxicity is the inhibition of

the enzyme acetylcholinesterase (AChE). AChE is crucial for the termination of nerve impulses
in cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (ACh).

The inhibition of AChE by Acethion leads to the accumulation of ACh in the synaptic cleft,
resulting in continuous stimulation of cholinergic receptors. This overstimulation disrupts the
normal functioning of the nervous system, leading to the toxic effects observed.
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Caption: Mechanism of Acetylcholinesterase Inhibition by Acethion.
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Experimental Protocols
Synthesis of Acethion

A common method for the synthesis of Acethion involves the reaction of an alkali salt of O,0-
diethyl phosphorodithioate with ethyl chloroacetate.

Experimental Workflow: Synthesis of Acethion
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Caption: General workflow for the synthesis of Acethion.
Detailed Protocol:

o Preparation of Reactants: Dissolve O,0-diethyl phosphorodithioate in an inert solvent such

as acetone or acetonitrile.

o Reaction: Add ethyl chloroacetate to the solution. The reaction mixture is typically stirred at
room temperature or with gentle heating for several hours to ensure complete reaction.

o Work-up: After the reaction is complete, the precipitated alkali chloride is removed by

filtration.

 Purification: The solvent is removed from the filtrate under reduced pressure. The resulting
crude Acethion is then purified by vacuum distillation to yield the final product.
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Analytical Methods

Gas Chromatography (GC) for Acethion Analysis

Gas chromatography is a suitable method for the quantification of Acethion residues in various
matrices.

Typical GC Method Parameters:

e Instrument: Gas chromatograph equipped with a flame photometric detector (FPD) or a
mass spectrometer (MS).

e Column: A capillary column suitable for organophosphate pesticide analysis (e.g., DB-17 or
equivalent).

o Carrier Gas: Helium or Nitrogen at a constant flow rate.
e Injector Temperature: 250 °C.
e Oven Temperature Program:
o Initial temperature: 150 °C, hold for 1 minute.
o Ramp: 10 °C/min to 250 °C, hold for 5 minutes.
o Detector Temperature: 280 °C (FPD) or as per MS requirements.

o Sample Preparation: Extraction with an organic solvent (e.g., acetone, acetonitrile), followed
by a clean-up step using solid-phase extraction (SPE) to remove interfering matrix
components.

High-Performance Liquid Chromatography (HPLC) for Acethion Analysis

HPLC can also be employed for the analysis of Acethion, particularly for samples that are not
suitable for GC analysis.

Typical HPLC Method Parameters:

e Instrument: HPLC system with a UV detector or a mass spectrometer (MS).
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Column: A C18 reversed-phase column.

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detector Wavelength: 220 nm (UV).

Sample Preparation: Similar to GC analysis, involving solvent extraction and SPE clean-up.

Metabolism and Environmental Fate

The metabolism of Acethion in biological systems and its fate in the environment are critical for
assessing its overall risk. As an organophosphate, Acethion is expected to undergo hydrolysis
at the P-S bond, leading to the formation of O,O-diethyl phosphorodithioic acid and ethyl
mercaptoacetate. Further degradation in the environment can occur through microbial action.

Information on the specific degradation products and the half-life of Acethion in different
environmental compartments like soil and water is limited. However, the general principles of
pesticide degradation suggest that its persistence will be influenced by factors such as saoill
type, pH, temperature, and microbial activity.

Conclusion

Acethion is an organophosphate insecticide with well-defined chemical properties and a clear
mechanism of action as an acetylcholinesterase inhibitor. This guide has provided a detailed
overview of its chemical structure, physicochemical characteristics, and toxicological profile.
The experimental protocols for its synthesis and analysis offer a foundation for further research
and development. A deeper understanding of its metabolism and environmental fate is crucial
for a comprehensive risk assessment and for the development of safer alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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